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Compound of Interest

Compound Name: Ecgonine

Cat. No.: B8798807 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with potent compounds like Ecgonine. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a culture of safety and build trust in handling such chemicals.

Ecgonine and its salts are classified as toxic if swallowed, in contact with skin, or if inhaled.[1]

Therefore, stringent adherence to safety protocols is mandatory to minimize exposure risks.

Hazard and Toxicity Data
While specific occupational exposure limits (OELs) for Ecgonine have not been established by

major regulatory bodies, it is crucial to handle it as a highly potent compound. The toxicity of

Ecgonine itself is not as well-documented as its parent compound, cocaine. However, studies

on cocaine metabolites suggest that while benzoylecgonine and ecgonine methyl ester are

less toxic than cocaine, caution is still warranted.
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Substance CAS Number
Molecular
Formula

Molecular
Weight

Hazards

Ecgonine 481-37-8 C9H15NO3 185.22 g/mol

Toxic if

swallowed, in

contact with skin,

or if inhaled.[1]

Ecgonine

hydrochloride
5796-31-6 C9H15NO3 · HCl 221.68 g/mol

Toxic if

swallowed, in

contact with skin,

or if inhaled.[1]

Ecgonine methyl

ester
7143-09-1 C10H17NO3 199.25 g/mol

Harmful if

swallowed, in

contact with skin,

or if inhaled.

Causes serious

eye irritation.

Highly flammable

liquid and vapor.

[2]

Ecgonine ethyl

ester
N/A C11H19NO3 213.27 g/mol

Toxic if

swallowed, in

contact with skin,

or if inhaled.[3]

Operational Plan: Safe Handling Procedures
A systematic approach is critical to minimize exposure and ensure safety during the handling of

Ecgonine.

Designated Area and Engineering Controls
All work with Ecgonine, especially handling the powdered form, must be conducted in a

designated area with restricted access.
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A certified chemical fume hood or a Class II Biosafety Cabinet is mandatory to minimize

inhalation exposure.[4]

Ensure that an eyewash station and a safety shower are readily accessible and have been

recently tested.[4]

A dedicated chemical spill kit for hazardous compounds must be available in the immediate

vicinity.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ecgonine and should be donned before

entering the designated handling area and removed before exiting.

PPE Category Specifications and Recommendations

Hand Protection

Wear two pairs of powder-free, chemotherapy-

rated nitrile gloves. The inner glove should be

tucked under the cuff of the lab coat, and the

outer glove should go over the cuff. Change

gloves every hour or immediately if

contaminated, torn, or punctured.[4]

Eye and Face Protection
Use chemical safety goggles and a face shield

to protect against splashes and aerosols.[4]

Respiratory Protection

A NIOSH-approved N95 respirator or higher is

required, particularly when handling the

powdered form or when there is a risk of

aerosolization.[4] For large spills, a respirator

with a chemical cartridge may be necessary.

Protective Clothing

Wear a disposable, low-permeability gown with

a solid front, long sleeves, and tight-fitting cuffs.

For high-risk procedures, a full "bunny suit" or

coveralls may be necessary for complete body

protection.[4]

Foot Protection
Use disposable, skid-resistant shoe covers over

footwear.[4]
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Experimental Protocols: Handling Solid and Liquid
Forms
Handling Solid Ecgonine:

Preparation: Before handling, ensure all necessary equipment and waste containers are

within the chemical fume hood.

Weighing: Weighing of solid Ecgonine should be done on a tared weigh paper or in a

container within the fume hood to minimize the risk of airborne particles.

Solubilization: If dissolving in a solvent, add the solvent to the solid Ecgonine slowly to avoid

splashing.

Handling Ecgonine Solutions:

Pipetting: Use only calibrated mechanical pipettes with disposable tips. Never pipette by

mouth.

Transporting: When moving solutions, use secondary containment to prevent spills.

Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is crucial. The following workflow outlines

the steps for managing an Ecgonine spill.

Caption: Workflow for a safe and effective response to an Ecgonine spill.

Disposal Plan
All materials that have come into contact with Ecgonine must be treated as hazardous waste.

Waste Segregation
Solid Waste: All disposable PPE (gloves, gowns, shoe covers), contaminated labware

(pipette tips, weigh papers), and spill cleanup materials must be placed in a designated,

labeled, and sealed hazardous waste container.[4]
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Liquid Waste: Collect all liquid waste containing Ecgonine in a clearly labeled, sealed, and

appropriate hazardous waste container.[4] Do not mix with other solvent waste streams

unless explicitly permitted by your institution's hazardous waste management plan.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Decontamination of Reusable Equipment
Non-disposable equipment should be decontaminated according to your institution's

established procedures for hazardous substances. This may involve washing with a

validated cleaning agent.

Chemical Neutralization (for disposal)
While specific chemical neutralization protocols for Ecgonine are not widely published,

hydrolysis with a strong base can be a potential method for degradation, as Ecgonine is a

product of cocaine hydrolysis. However, any chemical treatment of hazardous waste should

only be performed by trained personnel following a validated and approved institutional

protocol. For most laboratory settings, the primary disposal method will be collection by a

licensed hazardous waste disposal company.

By adhering to these safety and logistical guidelines, researchers can handle Ecgonine with

the necessary precautions to ensure personal safety and the integrity of their work. Always

consult your institution's specific safety protocols and the Safety Data Sheet for the most

current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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